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Introduction
In the history of Unix-like operating systems, the need for a simple, efficient, and persistent

key-value storage system led to the development of the Database Manager (dbm). This library

and its successors became foundational components for various applications requiring fast

data retrieval without the complexity of a full-fledged relational database. This document

provides a technical overview of the original dbm library, its direct successor ndbm, and the

subsequent evolution of this database family, tailored for an audience with a technical

background.

Historical Development and Evolution
The dbm family of libraries represents one of the earliest forms of NoSQL databases, providing

a straightforward associative array (key-value) storage mechanism on disk.[1]

The Genesis: dbm
The original dbm library was written by Ken Thompson at AT&T Bell Labs and first appeared in

Version 7 (V7) Unix in 1979.[1][2][3] It was designed as a simple, disk-based hash table,

offering fast access to data records via string keys.[1][3] A dbm database consisted of two files:

.dir file: A directory file containing the hash table indices.

.pag file: A data file containing the actual key-value pairs.[2][4][5]
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This initial implementation had significant limitations: it only allowed one database to be open

per process and was not designed for concurrent access by multiple processes.[2][4] The

pointers to data returned by the library were stored in static memory, meaning they could be

overwritten by subsequent calls, requiring developers to immediately copy the results.[2]

The Successor: ndbm
To address the limitations of the original, the New Database Manager (ndbm) was developed

and introduced with 4.3BSD Unix in 1986.[2][3] While maintaining compatibility with the core

concepts of dbm, ndbm introduced several crucial enhancements:

Multiple Open Databases: It modified the API to allow a single process to have multiple

databases open simultaneously.[1][2]

File Locking: It incorporated file locking mechanisms to enable safe, concurrent read access.

[2] However, write access was still typically limited to a single process at a time.[6]

Standardization: The ndbm API was later standardized in POSIX and the X/Open Portability

Guide (XPG4).[2]

Despite these improvements, ndbm retained the two-file structure (.dir and .pag) and had its

own limitations on key and data size.[4][5]

The Family Expands
The influence of dbm and ndbm led to a variety of reimplementations, each aiming to improve

upon the original formula by removing limitations or changing licensing.

sdbm: Written in 1987 by Ozan Yigit, sdbm ("small dbm") was a public-domain clone of

ndbm, created to avoid the AT&T license restrictions.[1][3]

gdbm: The GNU Database Manager (gdbm) was released in 1990 by the Free Software

Foundation.[2][3] It implemented the ndbm interface but also added features like crash

tolerance, no limits on key/value size, and a different, single-file database format.[1][3][7]

Berkeley DB (BDB): Originating in 1991 to replace the license-encumbered BSD ndbm,

Berkeley DB became the most advanced successor.[1] It offered significant enhancements,
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including transactions, journaling for crash recovery, and support for multiple access

methods beyond hashing, all while providing a compatibility interface for ndbm.[4]

The evolutionary path of these libraries shows a clear progression towards greater stability,

fewer limitations, and more flexible licensing.
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Evolution of the dbm library family.

Core Technical Details and Methodology
The fundamental principle behind dbm and its variants is the use of a hash table stored on

disk. This allows for very fast data retrieval based on a key.

Data Structure and Hashing
The core methodology involves a hashing function to map a given key to a specific location

("bucket") within the database files.[1][3]

Hashing: When a key-value pair is to be stored, the library applies a hash function to the key,

which computes an integer value.
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Bucket Location: This hash value is used to determine the bucket where the key-value pair

should reside.

Storage: The key and its associated data are written into the appropriate block in the .pag

file. An index pointing to this data is stored in the .dir file.

Collision Handling: Since different keys can produce the same hash value (a "collision"), the

library must handle this. The dbm implementation uses a form of extendible hashing.[1] If a

bucket becomes full, it is split, and the hash directory is updated to accommodate the

growing data.

This approach ensures that, on average, retrieving any value requires only one or two disk

accesses, making it significantly faster than sequentially scanning a flat file.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/DBM_(computing)
https://www.ibm.com/docs/pt/aix/7.1.0?topic=concepts-new-database-manager
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store Operation (dbm_store) Fetch Operation (dbm_fetch)

Key-Value Pair

Hash Function
(e.g., sdbm hash)

Locate Bucket
 in .dir file

Write Data
 to .pag file

Input Key

Hash Function

Locate Bucket
 in .dir file

Read Data
 from .pag file

Return Value

Click to download full resolution via product page

Simplified workflow for dbm store and fetch operations.

Quantitative Data and Specifications
The various dbm implementations can be compared by their technical limitations and features.

While formal benchmarks of these legacy systems are scarce, their documented specifications

provide a clear comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12393030?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
dbm (Original
V7)

ndbm (4.3BSD) gdbm (GNU)
Berkeley DB
(Modern)

Release Date 1979[1][2][3] 1986[2][3] 1990[2][3] 1991 (initial)[1]

File Structure
Two files (.dir,

.pag)[2][4]

Two files (.dir,

.pag)[4][5]
Single file[6] Single file[4]

Key/Value Size

Limit

~512 bytes (total

per entry)[2][3]

~1024 - 4096

bytes

(implementation

dependent)[3][4]

No limit[3] No practical limit

Concurrent

Access

1 process max[2]

[4]

Multiple readers,

single writer[2]

Multiple readers,

single writer[6]

Full transactional

(multiple writers)

Crash Recovery None None
Yes (crash

tolerance)[1][7]

Yes (journaling,

transactions)

API Header [2] [2] [8]

Conclusion
The dbm library and its direct descendant ndbm were pioneering technologies in the Unix

ecosystem. They established a simple yet powerful paradigm for on-disk key-value storage that

influenced countless applications and spawned a family of more advanced database engines.

While modern applications often rely on more sophisticated systems like Berkeley DB, GDBM,

or other NoSQL databases, the foundational concepts of hashing for fast, direct data access

introduced by dbm remain a cornerstone of database design. Understanding their history and

technical underpinnings provides valuable insight into the evolution of data storage technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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